Cas no 2137447-97-1 (4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,1-dioxo-1lambda6-thiomorpholine-3-carboxylic acid)

• Product Name: 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,1-dioxo-1lambda6-thiomorpholine-3-carboxylic acid
• CAS No: 2137447-97-1
• MF: C₂₀H₁₉NO₆S
• MW: 401.43296456337
• CID: 4639720
• Update Time: 2025-06-25

4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,1-dioxo-1lambda6-thiomorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Thiomorpholinedicarboxylic acid, 4-(9H-fluoren-9-ylmethyl) ester, 1,1-dioxide
• 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,1-dioxo-1lambda6-thiomorpholine-3-carboxylic acid

• Inchi： 1S/C20H19NO6S/c22-19(23)18-12-28(25,26)10-9-21(18)20(24)27-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,17-18H,9-12H2,(H,22,23)
• InChI Key： XTWXTTZLOJBEDT-UHFFFAOYSA-N
• SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)CCS(=O)(=O)CC1C(O)=O

Additional information on 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,1-dioxo-1lambda6-thiomorpholine-3-carboxylic acid

Research Briefing on 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,1-dioxo-1lambda6-thiomorpholine-3-carboxylic acid (CAS: 2137447-97-1)

In recent years, the compound 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,1-dioxo-1lambda6-thiomorpholine-3-carboxylic acid (CAS: 2137447-97-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiomorpholine core and fluorenylmethyloxycarbonyl (Fmoc) protecting group, serves as a critical intermediate in peptide synthesis and drug discovery. Its structural features make it particularly valuable for the development of novel therapeutics targeting various diseases, including cancer, infectious diseases, and neurological disorders.

Recent studies have focused on optimizing the synthesis of 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,1-dioxo-1lambda6-thiomorpholine-3-carboxylic acid to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that reduces the number of steps and minimizes the use of hazardous reagents. This advancement not only enhances the scalability of production but also aligns with the growing emphasis on green chemistry in pharmaceutical manufacturing.

The biological activity of this compound has also been a subject of intense investigation. Researchers have explored its potential as a building block for peptide-based drugs, leveraging its ability to introduce sulfonamide functionalities into peptide chains. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibit promising inhibitory effects on specific proteases involved in tumor progression. These findings suggest its potential utility in developing targeted cancer therapies.

Furthermore, the compound's role in solid-phase peptide synthesis (SPPS) has been highlighted in several recent reports. Its Fmoc-protected carboxyl group allows for efficient coupling with amino acids, while the thiomorpholine-1,1-dioxide moiety provides stability under standard SPPS conditions. A 2024 review in Current Opinion in Chemical Biology emphasized its advantages over traditional building blocks, particularly in the synthesis of complex peptides with multiple post-translational modifications.

In addition to its applications in peptide synthesis, 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,1-dioxo-1lambda6-thiomorpholine-3-carboxylic acid has shown promise in drug delivery systems. Recent work published in Molecular Pharmaceutics explored its use as a linker for antibody-drug conjugates (ADCs), where its stability in circulation and controlled release properties were found to be superior to conventional linkers. This could pave the way for next-generation ADCs with improved therapeutic indices.

Despite these advancements, challenges remain in the widespread adoption of this compound. Issues such as cost-effective large-scale production and the need for further pharmacokinetic studies of its derivatives are areas of active research. Collaborative efforts between academia and industry are underway to address these challenges, as evidenced by recent patent filings and conference presentations.

In conclusion, 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,1-dioxo-1lambda6-thiomorpholine-3-carboxylic acid (CAS: 2137447-97-1) represents a versatile and valuable tool in modern drug discovery and development. Its unique chemical properties and diverse applications continue to inspire innovative research across multiple therapeutic areas. As synthetic methodologies improve and biological investigations deepen, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.